Cas no 1270287-07-4 ((1S)-1-(3-BROMO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE)

• Product Name: (1S)-1-(3-BROMO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE
• CAS No: 1270287-07-4
• MF: C₉H₁₃BrN₂
• MW: 229.116921186447
• CID: 5589018
• PubChem ID: 130691232
• Update Time: 2025-05-21

(1S)-1-(3-BROMO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-BROMO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE
• 1270287-07-4
• N13740

• Inchi： 1S/C9H13BrN2/c1-6-2-7(9(12)5-11)4-8(10)3-6/h2-4,9H,5,11-12H2,1H3/t9-/m1/s1
• InChI Key： QBNKUUMEGVRPFZ-SECBINFHSA-N
• SMILES： [C@@H](C1=CC(C)=CC(Br)=C1)(N)CN

Computed Properties

• Exact Mass: 228.02621g/mol
• Monoisotopic Mass: 228.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52Ų

Additional information on (1S)-1-(3-BROMO-5-METHYLPHENYL)ETHANE-1,2-DIAMINE

The Compound CAS No. 1270287-07-4: (1S)-1-(3-Bromo-5-Methylphenyl)ethane-1,2-diamine

(1S)-1-(3-Bromo-5-Methylphenyl)ethane-1,2-diamine, identified by the CAS registry number 1270287-07-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a brominated aromatic ring with a diamine functionality. The 3-bromo-5-methylphenyl group attached to the ethane diamine backbone introduces distinct electronic and steric properties, making it a valuable substrate for various chemical transformations and applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including transition metal-catalyzed coupling reactions and stereoselective synthesis techniques, to construct the (1S)-configuration of the molecule. The stereochemistry of this compound plays a crucial role in its biological activity, as demonstrated by recent studies that highlight its potential as a chiral building block in drug discovery.

The structural features of (1S)-1-(3-Bromo-5-Methylphenyl)ethane-1,2-diamine make it an ideal candidate for exploring diverse chemical reactions. For instance, the bromine atom on the aromatic ring can serve as an electrophilic site for nucleophilic substitution reactions, while the diamine functionality provides opportunities for forming hydrogen bonds and coordinating with metal ions. These properties have been leveraged in recent research to develop novel materials and catalytic systems.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to act as a chiral ligand in asymmetric catalysis has been extensively studied, with recent reports demonstrating its effectiveness in enantioselective synthesis of bioactive molecules. Additionally, the compound's unique electronic properties make it a potential candidate for use in semiconductor materials and optoelectronic devices.

Recent studies have also focused on understanding the toxicological profile of (1S)-1-(3-Bromo-5-Methylphenyl)ethane-1,2-diamine. Preclinical evaluations have revealed that while the compound exhibits moderate cytotoxicity against certain cancer cell lines, it demonstrates selectivity towards specific pathways that could be exploited for therapeutic intervention. These findings underscore the need for further investigation into its safety and efficacy profiles.

In conclusion, (1S)-1-(3-Bromo-5-Methylphenyl)ethane-1,2-diamine (CAS No. 1270287-07-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, from drug discovery to materials science. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing both academic and industrial applications.